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Abstract
This application note provides a comprehensive protocol for the extraction and pre-

concentration of adipate esters from various aqueous samples using solid-phase extraction

(SPE). Adipate esters, commonly used as plasticizers, are emerging environmental and food

contaminants. Their accurate quantification at trace levels is crucial for assessing human

exposure and environmental impact. This document details a robust SPE method, followed by

gas chromatography-mass spectrometry (GC-MS) analysis, suitable for researchers, scientists,

and professionals in drug development and environmental monitoring.

Introduction
Adipate esters, such as di(2-ethylhexyl) adipate (DEHA), are widely used as plasticizers to

impart flexibility to polyvinyl chloride (PVC) and other polymers. These compounds can leach

from packaging materials into food, beverages, and from medical devices into physiological

solutions.[1][2] Due to potential adverse health effects, regulatory bodies have set maximum

contaminant levels for certain adipate esters in drinking water.[3] Solid-phase extraction has

become a preferred method for sample preparation due to its efficiency, reduced solvent

consumption, and high recovery rates compared to traditional liquid-liquid extraction.[4] This

protocol focuses on a reliable SPE workflow for the determination of adipate esters in aqueous

matrices.
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The following table summarizes the quantitative performance data for the extraction of adipate
esters from various aqueous samples using solid-phase extraction and related techniques.
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LOD: Limit of Detection, LOQ: Limit of Quantification, SPE: Solid-Phase Extraction, SPME:

Solid-Phase Microextraction, dSPE: Dispersive Solid-Phase Extraction, DLLME: Dispersive

Liquid-Liquid Microextraction, GC-MS: Gas Chromatography-Mass Spectrometry, GC-FID: Gas

Chromatography-Flame Ionization Detector, HPLC-MS/MS: High-Performance Liquid

Chromatography-Tandem Mass Spectrometry.

Experimental Protocols
This section details the methodology for the solid-phase extraction of adipate esters from

aqueous samples, based on established methods such as EPA Method 506.[11][12]

Materials and Reagents
SPE Cartridges: C18 cartridges (e.g., 500 mg, 6 mL)[3][12]

Solvents: HPLC-grade or equivalent purity Methylene Chloride, Acetonitrile, Methanol.[11]

[12]

Reagents: High-purity water, Anhydrous Sodium Sulfate.

Standards: Certified analytical standards of target adipate esters.

Glassware: Amber glass bottles for sample collection, vials for extracts.[11]

Apparatus: SPE vacuum manifold, nitrogen evaporator, gas chromatograph with a mass

spectrometer (GC-MS).

Sample Handling and Preparation
Sample Collection: Collect aqueous samples in amber glass containers. Do not pre-rinse the

bottles with the sample.[11]

Dechlorination (if necessary): For chlorinated water samples, add a dechlorinating agent like

sodium thiosulfate at the time of collection.[11]

Storage: Preserve samples by refrigerating at 4°C and protect from light. Samples should be

extracted within 14 days of collection.[11]
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Sample Pretreatment: Allow samples to equilibrate to room temperature before extraction. If

the sample contains suspended solids, centrifuge or filter through a glass fiber filter.

Solid-Phase Extraction (SPE) Protocol
Cartridge Conditioning:

Pass 10 mL of methylene chloride through the C18 cartridge to solvate the sorbent.

Follow with 10 mL of methanol to rinse the cartridge.

Finally, pass 10-20 mL of high-purity water through the cartridge, ensuring the sorbent

does not go dry before sample loading.

Sample Loading:

Load the aqueous sample (typically 500-1000 mL) onto the conditioned cartridge at a flow

rate of approximately 5-10 mL/min.

Matrix Interference Wash:

After the entire sample has passed through, wash the cartridge with 5-10 mL of high-purity

water to remove any remaining polar interferences.

Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

Elution:

Elute the retained adipate esters by passing 5-10 mL of methylene chloride through the

cartridge.[3][11] Collect the eluate in a clean collection tube.

A second elution with a mixture of acetonitrile and methylene chloride can also be

employed.[12]

Drying and Concentration:

Pass the collected eluate through a small column of anhydrous sodium sulfate to remove

any residual water.
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Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen in a

nitrogen evaporator.[11][12]

GC-MS Analysis
Injection: Inject 1-2 µL of the final extract into the GC-MS system.[13]

Column: A non-polar capillary column, such as a DB-5MS or equivalent, is suitable for

separating adipate esters.[6]

Carrier Gas: Helium at a constant flow rate.[6]

Oven Program: A typical temperature program starts at a lower temperature (e.g., 60-80°C),

holds for a few minutes, and then ramps up to a final temperature of 280-300°C.[6]

Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode

for enhanced sensitivity and selectivity. Monitor characteristic ions for each target adipate
ester. For DEHA, a common ion is m/z 129.[13]

Visualizations
The following diagrams illustrate the key workflows and relationships in the solid-phase

extraction process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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